2-Butanone, 1-bromo-4-chloro-3,3-dimethyl-

• CAS No.: 65990-05-8
• Molecular Formula: C6H10BrClO
• Molecular Weight: 213.50 g/mol
• IUPAC Name: 1-bromo-4-chloro-3,3-dimethylbutan-2-one
• InChI: InChI=1S/C6H10BrClO/c1-6(2,4-8)5(9)3-7/h3-4H2,1-2H3
• InChI Key: PXSKJDNBIHKDSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCl)C(=O)CBr

Description

2-Butanone, 1-bromo-4-chloro-3,3-dimethyl- is a useful research compound. Its molecular formula is C6H10BrClO and its molecular weight is 213.50 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

134.5 g (1 mol) of 1-chloro-2,2-dimethyl-butan-3-one were dissolved in 500 ml of ether. 51 ml (1 mol) of bromine were added dropwise at room temperature, with slight cooling, at a rate such that the bromine was steadily consumed. The solution was then stirred into 1,000 ml of ice-water and the organic phase was separated off, rinsed with 250 ml of water, dried over sodium sulphate and distilled. 169 g (80% of theory) of 1-bromo-4-chloro-3,3-dimethyl-butan-2-one of boiling point 95°-106° C./13 mm Hg were obtained.

Synthesis routes and methods II

Procedure details

134.5 g (1 mol) of 1-chloro-2,2-dimethyl-butan-3-one were dissolved in 500 ml of ether. 51 ml (1 mol) of bromine were added dropwise at room temperature, while cooling slightly, at a rate such that it was continuously consumed. Thereafter, the solution was stirred into 1,000 ml of ice-water and the organic phase was separated off, rinsed with 250 ml of water, dried over sodium sulphate and distilled. 169 g (80% of theory) of 1-bromo-4-chloro-3,3-dimethyl-butan-2-one of boiling point 95°-106° C./13 mm Hg were obtained. ##STR12##